Cas no 2228193-92-6 (3-amino-2-(4-bromo-3,5-dimethylphenyl)propan-1-ol)

• Product Name: 3-amino-2-(4-bromo-3,5-dimethylphenyl)propan-1-ol
• CAS No: 2228193-92-6
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 6200362
• PubChem ID: 165700855
• Update Time: 2025-06-14

3-amino-2-(4-bromo-3,5-dimethylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(4-bromo-3,5-dimethylphenyl)propan-1-ol
• 2228193-92-6
• EN300-1923938

• Inchi： 1S/C11H16BrNO/c1-7-3-9(10(5-13)6-14)4-8(2)11(7)12/h3-4,10,14H,5-6,13H2,1-2H3
• InChI Key： IZPWXMCQMAUSMU-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC(=CC=1C)C(CO)CN

Computed Properties

• Exact Mass: 257.04153g/mol
• Monoisotopic Mass: 257.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-2-(4-bromo-3,5-dimethylphenyl)propan-1-ol

Recent Advances in the Study of 3-amino-2-(4-bromo-3,5-dimethylphenyl)propan-1-ol (CAS: 2228193-92-6)

3-amino-2-(4-bromo-3,5-dimethylphenyl)propan-1-ol (CAS: 2228193-92-6) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of central nervous system (CNS) drugs and antimicrobial agents. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

One of the most notable advancements in the study of 3-amino-2-(4-bromo-3,5-dimethylphenyl)propan-1-ol is its role in the synthesis of β-adrenergic receptor agonists. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high selectivity for β2-adrenergic receptors, making them promising candidates for the treatment of asthma and chronic obstructive pulmonary disease (COPD). The study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

In addition to its applications in respiratory diseases, recent research has explored the antimicrobial potential of 3-amino-2-(4-bromo-3,5-dimethylphenyl)propan-1-ol. A study conducted by researchers at the University of Cambridge in 2024 revealed that this compound exhibits potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, a finding that could pave the way for the development of new antibiotics to combat drug-resistant infections.

The synthesis of 3-amino-2-(4-bromo-3,5-dimethylphenyl)propan-1-ol has also seen significant improvements in recent years. A 2023 paper in Organic Process Research & Development described a novel, scalable synthetic route that reduces the number of steps and improves overall yield. This advancement is particularly important for industrial-scale production, as it lowers costs and minimizes environmental impact. The new method employs a catalytic asymmetric hydrogenation step, which enhances the enantiomeric purity of the final product—a critical factor for pharmaceutical applications.

Looking ahead, researchers are investigating the potential of 3-amino-2-(4-bromo-3,5-dimethylphenyl)propan-1-ol as a building block for more complex drug molecules. Computational studies suggest that modifications to its core structure could yield compounds with enhanced binding affinity for various biological targets. These findings, combined with the compound's established synthetic accessibility and favorable drug-like properties, position it as a valuable tool in medicinal chemistry. Future research directions may include exploring its applications in neurodegenerative diseases and cancer therapeutics, areas where its structural features could prove particularly advantageous.